N-{3-[N-(3-hydroxy-2-naphthoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide

• IUPAC Name: N-[(Z)-1-[3-(cyclohexanecarbonylamino)phenyl]ethylideneamino]-3-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C26H27N3O3/c1-17(19-12-7-13-22(14-19)27-25(31)18-8-3-2-4-9-18)28-29-26(32)23-15-20-10-5-6-11-21(20)16-24(23)30/h5-7,10-16,18,30H,2-4,8-9H2,1H3,(H,27,31)(H,29,32)/b28-17-
• InChI Key: BZQFVZFXIANTEU-QRQIAZFYSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC2=CC=CC=C2C=C1O)C3=CC(=CC=C3)NC(=O)C4CCCCC4
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC2=CC=CC=C2C=C1O)/C3=CC(=CC=C3)NC(=O)C4CCCCC4
• Molecular Formula: C26H27N3O3
• Molecular Weight: 429.5 g/mol

Description

N-{3-[N-(3-hydroxy-2-naphthoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide, also known as CT-3, is a synthetic cannabinoid that has gained attention in recent years due to its potential therapeutic applications.

Mechanism of Action

N-{3-[N-(3-hydroxy-2-naphthoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide acts on the endocannabinoid system, specifically the CB2 receptor, which is primarily expressed in immune cells and peripheral tissues. This compound has been shown to activate CB2 receptors, leading to the modulation of various signaling pathways involved in inflammation, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. This compound also exhibits anti-tumor effects by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of N-{3-[N-(3-hydroxy-2-naphthoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide is its synthetic nature, which allows for precise control over its chemical structure and purity. However, one limitation is the lack of clinical data on its safety and efficacy, as well as the need for further research to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

Future research on N-{3-[N-(3-hydroxy-2-naphthoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide could focus on its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and pain management. Additionally, further studies could investigate the safety and efficacy of this compound in clinical trials, as well as the development of novel this compound derivatives with enhanced pharmacological properties.

Synthesis Methods

N-{3-[N-(3-hydroxy-2-naphthoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide is synthesized through a multi-step process involving the condensation of 3-hydroxy-2-naphthoic acid with ethylenediamine, followed by reaction with 4-nitrobenzoyl chloride and cyclohexanecarbonyl chloride. The resulting product is then reduced to yield this compound.

Scientific Research Applications

N-{3-[N-(3-hydroxy-2-naphthoyl)ethanehydrazonoyl]phenyl}cyclohexanecarboxamide has been studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and pain management. Studies have shown that this compound exhibits anti-inflammatory, anti-tumor, and neuroprotective properties, making it a promising candidate for further research.